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Compound of Interest

Compound Name: PF-04745637

Cat. No.: B609936 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of PF-04745637 in

aqueous and non-aqueous solutions. The following troubleshooting guides and frequently

asked questions (FAQs) address common issues encountered during experimental workflows.

Troubleshooting Guide: Solubility Issues
Q1: I am seeing precipitation when I dilute my PF-04745637 stock solution into my aqueous

assay buffer. How can I resolve this?

A1: This is a common issue due to the low aqueous solubility of PF-04745637. Here are

several troubleshooting steps:

Optimize Co-solvent Concentration: If your experimental system allows, you can try to

formulate the compound in a co-solvent system. A commonly used formulation is 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][2] However, the final concentration

of organic solvents should be tested for compatibility with your specific assay.

Use Sonication: After dilution, sonication can help to break down particles and improve

dissolution.[1][2]

Gentle Warming: Gentle warming of the solution may aid in dissolving the compound.

However, be cautious about the temperature and duration to avoid compound degradation.
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pH Adjustment: While specific data on the pH-dependent solubility of PF-04745637 is not

readily available, for compounds with ionizable groups, adjusting the pH of the buffer can

sometimes improve solubility. This should be approached empirically and with caution, as pH

changes can also affect compound stability and activity.

Q2: My PF-04745637 powder is difficult to dissolve even in DMSO. What should I do?

A2: PF-04745637 can be challenging to dissolve. Consider the following:

Use Fresh, Anhydrous DMSO: The hygroscopic nature of DMSO can significantly impact the

solubility of PF-04745637.[1] Always use newly opened, high-purity, anhydrous DMSO for

preparing stock solutions.

Apply Sonication: Sonication is recommended to facilitate the dissolution of PF-04745637 in

DMSO.[2]

Vortexing: Vigorous vortexing can also be employed to aid dissolution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a high-concentration stock solution of PF-
04745637?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of PF-04745637. Solubilities of up to 100 mg/mL have been reported in DMSO

with the aid of sonication.[1] Another source indicates a solubility of 60 mg/mL in DMSO, also

with a recommendation for sonication.[2]

Q2: Are there any established formulations for in vivo studies?

A2: Yes, two common formulations for in vivo use have been described:

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][2]

10% DMSO and 90% Corn Oil.[1]

For both formulations, sonication is recommended to achieve a clear solution.[1]
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Q3: What is the known aqueous solubility of PF-04745637?

A3: There is limited publicly available data on the solubility of PF-04745637 in purely aqueous

solutions at various pH levels. The compound is generally considered to have low aqueous

solubility. For experimental work in aqueous media, the use of co-solvents is typically required.

Q4: How should I store PF-04745637 solutions?

A4: For long-term storage, it is recommended to store stock solutions of PF-04745637 in an

appropriate solvent (like DMSO) at -20°C or -80°C. One vendor suggests that in solvent, the

compound is stable for up to 6 months at -80°C and 1 month at -20°C.[1] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Quantitative Solubility Data
Solvent/Vehicl
e

Concentration
Molar
Equivalent

Method Source

DMSO 100 mg/mL 196.46 mM Needs ultrasonic [1]

DMSO 60 mg/mL 117.88 mM
Sonication is

recommended
[2]

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

2.5 mg/mL 4.91 mM Needs ultrasonic [1]

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

2 mg/mL 3.93 mM
Sonication is

recommended
[2]

10% DMSO,

90% Corn Oil
2.5 mg/mL 4.91 mM Needs ultrasonic [1]

Molecular Weight of PF-04745637 is approximately 509.0 g/mol .[1]
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Accurately weigh out 5.09 mg of PF-04745637 powder.

Add 1 mL of fresh, anhydrous DMSO to the powder.

Vortex the solution vigorously for 1-2 minutes.

Place the vial in a sonicator bath and sonicate until the solution is clear and all solid has

dissolved.

Store the stock solution in aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 2 mg/mL Working Solution for in vivo Studies

Prepare a 20 mg/mL stock solution of PF-04745637 in DMSO.

To prepare 1 mL of the final formulation, take 100 µL of the 20 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline and vortex well.

If necessary, sonicate the final solution to ensure clarity.
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Caption: TRPA1 signaling pathway and the inhibitory action of PF-04745637.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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